
Safeguarding Your Research: A Guide to
Handling R121919 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: R121919 hydrochloride

Cat. No.: B1678691 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of R121919 hydrochloride, a high-affinity corticotropin-releasing factor receptor 1

(CRF1) antagonist. Adherence to these procedures is critical for operational safety and

integrity.

Chemical and Physical Properties
A clear understanding of the substance's properties is the foundation of safe handling.

Property Value

IUPAC Name

3-[6-(Dimethylamino)-4-methyl-3-pyridinyl]-2,5-

dimethyl-N,N-dipropylpyrazolo[1,5-a]pyrimidin-7-

amine hydrochloride[1]

Molecular Formula C22H32N6.HCl[1]

Molecular Weight 416.99 g/mol [1]

CAS Number 195055-66-4[1]

Purity ≥98% (HPLC)

Storage Store at +4°C
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Hazard Identification and Personal Protective
Equipment (PPE)
While R121919 hydrochloride does not meet the classification criteria for hazardous

substances under EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, and is not

considered a hazardous substance or mixture, standard laboratory precautions are essential to

minimize exposure.[1][2]

PPE Category Recommended Equipment

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Not required under normal conditions of use. If

dust is generated, use a NIOSH-approved

respirator.

Operational and Handling Protocols
Proper handling procedures are critical to prevent contamination and ensure experimental

accuracy.

General Handling:

Work in a well-ventilated area.[2]

Avoid inhalation of dust and formation of aerosols.[2]

Prevent contact with skin and eyes.[2]

Wash hands thoroughly after handling.

Preparation of Stock Solutions:
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The following is a general guide; always refer to your specific experimental protocol.

For a 10 mM stock solution: Add 2.398 mL of solvent to 1 mg of R121919 hydrochloride.

Solubility may vary. Sonication may be required to fully dissolve the compound. For some

biological applications, solvents such as aqueous 70% (v/v) polyethylene glycol 400 have

been used.

Emergency and Disposal Procedures
Preparedness for unexpected events is a key component of laboratory safety.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek medical attention.[1]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing and wash it before reuse.[1]

In Case of Eye Contact: Promptly flush eyes with large amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek medical attention.[2]

If Swallowed: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[2]

Spill Response Workflow:

Immediate Actions Assessment & Containment
Cleanup & Disposal

Final StepsSpill Occurs Alert others in the area
1

Evacuate if necessary
2 Assess the spill size

and potential hazards
Don appropriate PPE

(gloves, lab coat, goggles)

3
Contain the spill

with absorbent material

4

Carefully clean up the spill

5

Decontaminate the area
6

Dispose of waste in a
sealed, labeled container

7

Remove and dispose of PPE

8

Wash hands thoroughly
9

Report the incident to
the laboratory supervisor

10

Procedure Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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